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Compound of Interest

Compound Name: Difluoromethanesulfonyl chloride

Cat. No.: B074772

For Researchers, Scientists, and Drug Development Professionals

Introduction

Difluoromethanesulfonyl chloride (CAS No. 1512-30-7), a specialized fluorinated compound,
Is a versatile reagent in modern chemical synthesis.[1] With the molecular formula
CHCIF202S, it plays a crucial role as a reactant in the synthesis of various compounds,
including ketoconazole sulfonamide analogs with antifungal properties.[2][3] Its unique
structure, incorporating fluorine, chlorine, and sulfur, makes it a valuable building block in the
pharmaceutical and material science industries.[1] This guide provides an in-depth overview of
its core physical properties, compiled from various sources to assist researchers and drug
development professionals in its effective application and handling.

Chemical Structure

The molecular structure of difluoromethanesulfonyl chloride is fundamental to
understanding its reactivity and physical characteristics.

Caption: 2D chemical structure of difluoromethanesulfonyl chloride.

Core Physical Properties
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The following table summarizes the key physical properties of difluoromethanesulfonyl

chloride, providing a consolidated reference for laboratory and industrial applications.

Property Value Notes
Molecular Formula CHCIF202S HEIAE GG
Molecular Weight 150.53 g/mol [1][5]18][9]
Appearance Clear, a.lm(.)st colorless to light IOl
yellow liquid
Boiling Point 84.7 °C at 760 mmHg [L][41161[7]
95-99 °C [21[3][5]
Density 1.696 g/cm3 [LI21031[4151611 7]
1.5t0 1.7 g/ml [11]
Flash Point 5°C [LI21[31[41[51(61(7]

Vapor Pressure

79.9 mmHg at 25°C

[11(5]6]1[7]

Refractive Index

1.379

[L1(5](6]1[7]

Solubility

Sparingly soluble in
Chloroform, slightly soluble in
Ethyl Acetate.

[2131°]

Stability

Extremely moisture sensitive.

[2131°]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of

difluoromethanesulfonyl chloride are not readily available in the public domain. However,

standard methodologies for determining these properties for liquid chemicals are well-

established and would be applicable. These include:

» Boiling Point: Determined by distillation at atmospheric pressure (e.g., using ASTM D1078)

or under reduced pressure, with the temperature of the vapor-liquid equilibrium being

recorded.
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» Density: Measured using a pycnometer, hydrometer, or a digital density meter at a specified
temperature.

o Flash Point: Typically determined using a closed-cup method (e.g., Pensky-Martens or
Cleveland open-cup) where the liquid is heated and the temperature at which the vapors
ignite with a small flame is recorded.

» Vapor Pressure: Can be measured using a static or dynamic method, such as an
isoteniscope or by the boiling-point method at different pressures.

o Refractive Index: Measured using a refractometer, typically an Abbé refractometer, at a
specified temperature and wavelength (usually the sodium D-line).

Safety and Handling

Difluoromethanesulfonyl chloride is a reactive and hazardous compound that requires
careful handling.[1] It is classified as a flammable liquid and is corrosive, causing severe skin
burns and eye damage.[8][9] Due to its low flash point and high vapor pressure, it is volatile
and should be handled in a well-ventilated area, preferably a fume hood.[1] Appropriate
personal protective equipment, including chemical-resistant gloves, safety goggles, and a lab
coat, should be worn at all times. It is extremely sensitive to moisture and should be stored in a
tightly sealed container in a cool, dry place.[2][3][9]

Applications in Research and Development

Difluoromethanesulfonyl chloride serves as a key intermediate in the synthesis of novel
compounds, particularly in the pharmaceutical industry.[1][12] Its ability to introduce the
difluoromethylsulfonyl group into molecules can enhance their biological activity and metabolic
stability.[12] This makes it a valuable tool for medicinal chemists in the design and synthesis of
new drug candidates.[1] Beyond pharmaceuticals, it is also utilized in the development of
advanced materials and agrochemicals.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.innospk.com/en/?news/grok-exploring-difluoromethanesulphonyl-chloride-properties-and-applications
https://m.chemicalbook.com/ProductChemicalPropertiesCB5914517_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5914517.htm
https://www.chemical-suppliers.eu/enp/difluoromethanesulphonyl-chloride-PX199980
https://www.chemical-suppliers.eu/enp/difluoromethanesulphonyl-chloride-PX199980
https://www.guidechem.com/dictionary/en/1512-30-7.html
https://www.chemsrc.com/en/cas/1512-30-7_1046360.html
https://www.chemnet.com/cas/en/1512-30-7/Difluoromethanesulphonyl-chloride.html
https://pubchem.ncbi.nlm.nih.gov/compound/Difluoromethanesulfonyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Difluoromethanesulfonyl-chloride
https://www.guidechem.com/encyclopedia/difluoromethanesulphonyl-chlor-dic346717.html
https://www.chembk.com/en/chem/Difluoromethanesulfonyl%20chloride
https://gfl.co.in/assets/pdf/fluorospeciality-chemicals/Difluoromethane-sulphonyl-chloride-(DFMSC)-TDS.pdf
https://www.nbinno.com/?news/UZI-difluoromethanesulfonyl-chloride-a-versatile-chemical-compound-for-various-industries
https://www.benchchem.com/product/b074772#physical-properties-of-difluoromethanesulfonyl-chloride
https://www.benchchem.com/product/b074772#physical-properties-of-difluoromethanesulfonyl-chloride
https://www.benchchem.com/product/b074772#physical-properties-of-difluoromethanesulfonyl-chloride
https://www.benchchem.com/product/b074772#physical-properties-of-difluoromethanesulfonyl-chloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b074772?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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